Cas no 1093407-53-4 (3-Methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde)

• Product Name: 3-Methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• CAS No: 1093407-53-4
• Molecular Formula: C₁₄H₁₈O₈
• Molecular Weight: 314.287925243378
• CID: 6180287
• PubChem ID: 3648225

3-Methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde Properties

Names and Identifiers

• 4-Formyl-2-methoxyphenyl beta-D-glucopyranoside
• AKOS016295649
• CHEBI:168797
• SY113198
• DTXSID40871695
• SCHEMBL1646304
• MFCD00210591
• starbld0040985
• 4-formyl-2-methoxyphenyl hexopyranoside
• Vanillin 4-O-(c)micro-D-Glucoside
• Z57728541
• Glucovanillin - Natural
• 4-formyl-2-methoxyphenyl beta-D-galactopyranoside
• VS-03262
• B1999-093052
• Glucovanillin
• EN300-26583999
• BCP30057
• 83662-01-5
• Vanilloside
• SCHEMBL20991565
• 1093407-53-4
• MFCD09025610
• 3-Methoxy-4-((3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)benzaldehyde
• 3-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzaldehyde
• 3-methoxy-4-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}benzaldehyde
• ZINC00104975
• AKOS001204135
• FT-0675779

• InChIKey： LPRNQMUKVDHCFX-UHFFFAOYSA-N
• Inchi： 1S/C14H18O8/c1-20-9-4-7(5-15)2-3-8(9)21-14-13(19)12(18)11(17)10(6-16)22-14/h2-5,10-14,16-19H,6H2,1H3
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 314.10016753g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 314.10016753g/mol
• Heavy Atom Count: 22
• Complexity: 365
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides